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Compound of Interest

Compound Name: Isofagomine D-Tartrate
CAS No.: 957230-65-8
Cat. No.: B563774
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Isofagomine (IFG), also known as afegostat, is a potent iminosugar and a competitive inhibitor
of several glycosidases, most notably human lysosomal (3-glucosidase (glucocerebrosidase,
GCase).[1] Its unique inhibitory mechanism and ability to act as a pharmacological chaperone
for mutant forms of GCase have positioned it as a significant molecule in the research and
development of therapies for lysosomal storage disorders, particularly Gaucher disease. This
technical guide provides a comprehensive overview of the chemical structure, physicochemical
properties, and biological activities of isofagomine, along with detailed experimental protocols
relevant to its study.

Chemical Structure and Identification

Isofagomine is a piperidine alkaloid, structurally analogous to a sugar, which allows it to interact
with the active sites of glycosidases.
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Identifier Value

(3R,4R,5R)-5-(Hydroxymethyl)piperidine-3,4-

IUPAC Name

diol[2]
CAS Number 169105-89-9[3]
Chemical Formula CeH13NOs3[3]
Molecular Weight 147.17 g/mol [3]
SMILES C1--INVALID-LINK--CO)O">C@HO

Isofagomine is often used in its salt forms, such as the D-tartrate salt (CAS Number: 957230-

65-8), to improve its handling and solubility characteristics.[1]

Physicochemical Properties

A thorough understanding of the physicochemical properties of isofagomine is crucial for its

application in both in vitro and in vivo studies.

Property Value Reference
_ _ Not explicitly found in search

Melting Point
results.

Boiling Point 317.2 °C (Predicted) [3]
Not explicitly found in search

pKa
results.

- DMSO: 2 mg/mL, PBS (pH

Solubility [1]
7.2): 5 mg/mL

Stability > 4 years (as D-tartrate salt) [1]

Biological Activity and Mechanism of Action

Isofagomine’s primary biological activity stems from its potent and competitive inhibition of

glycosidases. It has been extensively studied for its role as a pharmacological chaperone for
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mutant GCase associated with Gaucher disease.

Glycosidase Inhibition

Isofagomine exhibits inhibitory activity against a range of glycosidases, with a particularly high
affinity for B-glucosidases.

Organism/Sou Inhibition

Enzyme ) ICso Reference
rce Constant (Ki)
B-Glucosidase Human
0.016-0.025 puM 0.06 pM [1]
(GCase) lysosomal
) ) ) 3.5 mM (for (-)-
o-L-fucosidase Bovine kidney - ) ) [4]
isofagomine)
-D- 6.6 mM (for (-)-
P ) Bovine liver - ) (. © [4]
galactosidase isofagomine)
-D- 9.1 mM (for (-)-
P ) Bovine liver - ) (_ 0 [4]
glucuronidase isofagomine)

Pharmacological Chaperone for Glucocerebrosidase
(GCase)

In Gaucher disease, mutations in the GBA1 gene lead to misfolding of the GCase enzyme in
the endoplasmic reticulum (ER). This misfolded protein is often targeted for degradation by the
ER-associated degradation (ERAD) pathway and fails to traffic to the lysosome, resulting in the
accumulation of its substrate, glucosylceramide.

Isofagomine, as a pharmacological chaperone, binds to the active site of the misfolded GCase
in the ER. This binding stabilizes the enzyme's conformation, allowing it to pass the ER quality
control system and traffic to the lysosome. Once in the acidic environment of the lysosome, the
lower pH facilitates the dissociation of isofagomine from the active site, allowing the now
correctly localized GCase to perform its catalytic function. This mechanism effectively
increases the amount of functional GCase in the lysosome.[1][2]

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.researchgate.net/publication/244559843_Synthesis_of_Isofagomine_and_a_New_C_6_Pyrrolidine_Azasugar_with_Potential_Biological_Activity
https://pmc.ncbi.nlm.nih.gov/articles/PMC2874831/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2874831/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2874831/
https://www.researchgate.net/publication/244559843_Synthesis_of_Isofagomine_and_a_New_C_6_Pyrrolidine_Azasugar_with_Potential_Biological_Activity
https://pubs.acs.org/doi/10.1021/jm060677i
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563774?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Without Isofagomine

ER-Associated
Degradation (ERAD)
Majority

Golgi Apparatus

[Endoplasmic Reticulum (ERD Misfolded GCase

With agomine
Trafficki

Dissociation
(low pH)

Lysosome

Misfolded GCase

Binding & Stabilized GCase
Stabilization

Binding &
Stabilization

Isofagomine

Chiral Precursor Ir_ﬂroduction' of Cyclization Funcliqnal Qroup Deprotection Purification Isofagomine
Nitrogen Moiety Manipulation (e.g., Chromatography)

© 2026 BenchChem. All rights reserved. 47 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563774?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Prepare Reagents

'

Add Enzyme to Plate

(Add Isofagomine DiIutions)

(Add Stop Solutior)
l
(Measure Absorbance)

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b563774/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-isofagomine-chemical-structure-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563774?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563774?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

